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Compound of Interest

Compound Name: Acid Yellow 220

Cat. No.: B1660042 Get Quote

This guide provides a detailed comparison of Acid Yellow 220 with other classes of acid dyes

used for dyeing wool. The information is intended for researchers and professionals in textile

science and drug development, offering objective performance data and standardized

experimental protocols to aid in dye selection and evaluation.

Introduction to Acid Dyes for Wool
Acid dyes are a class of anionic dyes, soluble in water, primarily used for dyeing protein fibers

such as wool, silk, and nylon.[1][2] Their name is derived from their application in an acidic dye

bath, which is necessary to facilitate the dye's affinity for the fiber.[3][4] The process involves

the protonation of amino groups in the wool fiber under acidic conditions, creating positively

charged sites that bond with the negatively charged dye anions through electrostatic

interactions, hydrogen bonds, and van der Waals forces.[5][6]

Acid dyes are generally categorized into three main classes based on their molecular structure,

application, and fastness properties:

Leveling Acid Dyes: These have small molecules, good migration ability, and provide even

coloration but generally exhibit lower wet fastness.[2]

Milling Acid Dyes: With medium to large molecular sizes, these dyes offer better wet fastness

properties, making them suitable for materials that require frequent washing.[2][7]
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Metal-Complex Acid Dyes: These are large molecules where the dye is complexed with a

metal ion (typically chromium or cobalt). They provide excellent light and wet fastness but

sometimes produce duller shades.[2]

Acid Yellow 220 is a specific acid dye used for wool, leather, and nylon, known for its good

fastness and dispersion properties.[8]

Performance Data of Acid Yellow 220
Quantitative fastness data for Acid Yellow 220 has been reported by manufacturers. The

following table summarizes its performance characteristics based on standardized testing

scales, where a higher number typically indicates better performance.

Table 1: Reported Fastness Properties of Acid Yellow 220

Performance Metric Rating Description

Light Fastness 7-8
Excellent resistance to fading

upon light exposure.[8]

Washing Fastness (Staining -

Cotton)
5

Negligible staining on adjacent

cotton fabric.[8]

Washing Fastness (Staining -

Nylon)
5

Negligible staining on adjacent

nylon fabric.[8]

Washing Fastness (Color

Change)
5

No significant change in color

after washing.[8]

Rubbing Fastness (Dry) 5
Excellent resistance to color

transfer when rubbed dry.[8]

Fastness to Chlorinated Water

(50mg/L)
2-3

Poor to moderate resistance to

chlorinated water.[8]

Note: Fastness is typically rated on a scale of 1 to 5 (for washing/rubbing) or 1 to 8 (for light),

with the higher number indicating better fastness.
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While direct experimental comparisons between Acid Yellow 220 and other specific dyes are

not readily available in public literature, a comparison can be made based on its properties

relative to the general acid dye classes. With its high light and washing fastness ratings, Acid
Yellow 220 exhibits characteristics most consistent with Milling or Metal-Complex Acid Dyes.

Table 2: General Comparison of Acid Dye Classes for Wool Dyeing

Property Leveling Dyes Milling Dyes
Metal-Complex
Dyes

Molecular Size Small Medium to Large Very Large

Leveling/Migration Excellent Moderate Poor

Wet Fastness Poor to Moderate Good Excellent

Light Fastness Moderate to Good Good Excellent

Color Brilliance Bright Bright Often Duller

Dyeing pH
Strongly Acidic (pH

2.5-4)

Weakly Acidic (pH 4-

5.5)

Weakly Acidic to

Neutral (pH 4-7)

Electrolyte Use
Glauber's Salt for

leveling

Ammonium

Acetate/Sulfate

Ammonium

Acetate/Sulfate

Experimental Protocols
Detailed methodologies are crucial for the accurate assessment of dye performance. The

following are standardized protocols for key experiments in wool dyeing.

Experimental Workflow Diagram
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1. Preparation

2. Dyeing Process

3. Post-Treatment

4. Performance Evaluation

Scour Wool
(Remove impurities)

Prepare Dyebath
(Dye, Water, Auxiliaries)

Immerse Wool in Dyebath
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(e.g., Acetic Acid)

Raise Temperature
(to ~100°C)

Hold for 45-60 min

Cool Down

Rinse Thoroughly

Dry Sample

Measure Exhaustion
(Spectrophotometry)

Wash Fastness Test
(ISO 105-C06)

Light Fastness Test
(ISO 105-B02)

Perspiration Test
(AATCC TM15)

Click to download full resolution via product page

Fig. 1: Experimental workflow for wool dyeing and fastness testing.
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A. Protocol for Colorfastness to Washing (ISO 105-C06)
This test assesses the resistance of the textile's color to domestic or commercial laundering

procedures.[9]

Specimen Preparation: Cut a 100 mm x 40 mm specimen of the dyed wool.[9][10] Sew it

along one of the shorter edges to a multi-fiber adjacent fabric of the same size.[9] The multi-

fiber fabric typically includes strips of common fibers like acetate, cotton, nylon, polyester,

acrylic, and wool.

Solution Preparation: Prepare a wash solution containing 4 g/L ECE phosphate reference

detergent and 1 g/L sodium perborate in grade 3 water.[9][11]

Washing Procedure:

Place the specimen assembly in a stainless steel container with the specified number of

steel balls (e.g., 10 for test A2S).[9][10]

Add the necessary volume of the pre-heated wash solution (e.g., 150 ml for test A2S).[9]

Treat the specimen in a laundering machine (e.g., a Rotawash) for the specified time and

temperature (e.g., 40 minutes at 40°C for test A2S).[9][11]

Rinsing and Drying: After the cycle, remove the specimen, rinse it twice in grade 3 water, and

then squeeze out excess water.[10] Dry the specimen in warm air not exceeding 60°C.[10]

Assessment: Evaluate the change in color of the dyed specimen and the degree of staining

on each strip of the multi-fiber fabric using the standard Grey Scales under controlled lighting

conditions.

B. Protocol for Colorfastness to Light (ISO 105-B02)
This method determines the resistance of the color of textiles to the action of an artificial light

source representative of natural daylight.[12][13]

Apparatus: A xenon arc lamp fading apparatus is used, equipped with filters to simulate

daylight through window glass.[12][14]
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Specimen Preparation: Mount the dyed wool specimen on a card, partially covering it with an

opaque mask.

Reference Materials: Simultaneously expose a set of Blue Wool References (graded 1-8,

where 8 is the highest fastness) alongside the test specimen.[13][14]

Exposure: Place the specimens in the apparatus and expose them to the xenon arc light

under controlled conditions of temperature and humidity.[12]

Assessment: Periodically inspect the specimen. The lightfastness rating is determined by

identifying which Blue Wool Reference shows a similar degree of fading (color change) as

the test specimen.[14] The assessment is done by comparing the exposed and unexposed

portions of the specimen and references using the Grey Scale for assessing change in color.

[15]

C. Protocol for Colorfastness to Perspiration (AATCC
TM15)
This test evaluates the colorfastness of textiles to the effects of simulated human perspiration.

[16][17][18]

Specimen Preparation: Create a composite specimen by placing the 100 mm x 40 mm dyed

sample between two undyed adjacent fabrics.

Solution Preparation: Prepare an artificial acid perspiration solution containing L-histidine

monohydrochloride monohydrate, sodium chloride, and disodium hydrogen orthophosphate

dodecahydrate, adjusted to a specific pH.[17]

Procedure:

Thoroughly wet the composite specimen in the perspiration solution for 30 minutes.[17]

[18]

Pass the specimen through a wringer to achieve a wet weight of 2.25 ± 0.05 times its dry

weight.[18]
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Place the specimen between the plates of a perspiration tester and apply a pressure of

12.5 kPa.[17][19]

Incubation: Heat the loaded tester in an oven at 38 ± 1°C for 6 hours.[16][18]

Drying and Assessment: Remove the specimen, separate the fabrics, and dry them in warm

air not exceeding 60°C.[17] Evaluate the color change of the specimen and the staining of

the adjacent fabrics using the Grey Scales.[19]

D. Protocol for Dye Exhaustion and Fixation
Measurement
This protocol quantifies the amount of dye that moves from the dyebath onto the fiber.

Dyeing: Perform the dyeing process as described in the workflow. Before adding the wool,

take an initial sample of the dyebath. After the dyeing process is complete and the bath has

cooled, take a final sample of the exhaust liquor.

Calibration Curve: Prepare a series of standard solutions of the acid dye of known

concentrations. Measure the absorbance of each solution at the dye's maximum absorption

wavelength (λmax) using a UV-Vis spectrophotometer. Plot absorbance versus concentration

to create a calibration curve.

Measurement: Dilute the initial and final dyebath samples with distilled water to bring their

absorbance within the range of the calibration curve. Measure the absorbance of these

diluted samples.

Calculation:

Use the calibration curve to determine the concentration of the dye in the initial (C_initial)

and final (C_final) dyebath samples.

Calculate the percentage of dye exhaustion (%E) using the formula: %E = [(C_initial -

C_final) / C_initial] x 100

Fixation Measurement: To measure fixation, the dyed fabric is thoroughly rinsed and soaped

to remove any unfixed dye. The amount of dye in the rinsing and soaping liquors is
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measured spectrophotometrically, and this value is subtracted from the total exhausted dye

to determine the amount of fixed dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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